Cas no 1019578-68-7 (N-Isobutyl 3-fluorobenzylamine)

• Product Name: N-Isobutyl 3-fluorobenzylamine
• CAS No: 1019578-68-7
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD11139645
• CID: 1134954
• PubChem ID: 28428044
• Update Time: 2025-04-20

N-Isobutyl 3-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluorophenyl)methyl]-2-methylpropan-1-amine
• N-Isobutyl 3-fluorobenzylaMine
• DTXSID70651442
• EN300-32543
• [(3-fluorophenyl)methyl](2-methylpropyl)amine
• N-[(3-fluorophenyl)methyl]-2-methyl-propan-1-amine
• 3-Fluoro-N-isobutylbenzylamine, 97%
• Benzenemethanamine, 3-fluoro-N-(2-methylpropyl)-
• AKOS000226927
• BS-19141
• N-Isobutyl3-fluorobenzylamine
• 1019578-68-7
• MFCD11139645
• N-Isobutyl 3-fluorobenzylamine

• MDL： MFCD11139645
• Inchi： 1S/C11H16FN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： HCNBCVDBTLLOSB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCC(C)C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 225.9±15.0 °C at 760 mmHg
• Flash Point: 90.4±20.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Isobutyl 3-fluorobenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines